Cas no 1056456-24-6 (2-methyl-5-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,4-oxadiazole)

• Product Name: 2-methyl-5-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,4-oxadiazole
• CAS No: 1056456-24-6
• MF: C₁₅H₁₉BN₂O₃
• MW: 286.133963823318
• MDL: MFCD18384931
• CID: 1158805
• PubChem ID: 53395377
• Update Time: 2025-04-20

2-methyl-5-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl ]-1,3,4-oxadiazole
• 2-methyl-5-[3-[4-(methylsulfinyl)phenyl]-1-benzofuran-5-yl]-1,3,4-oxadiazole
• KB-64410
• 2-methyl-5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole
• CTK8E7473
• 2-methyl-5-{3-[4-(methylsulfinyl)phenyl]-1-benzofuran-5-yl}-1,3,4-oxadiazole
• 1,3,4-Oxadiazole,2-methyl-5-[3-[4-(methylsulfinyl)phenyl]-5-benzofuranyl]-
• 2-methyl-5-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-[1,3,4]oxadiazole
• SureCN3492584
• 2-methyl-5-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]-[1,3,4]oxadiazole
• TCS 2002
• 2-Methyl-5-[4-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)phenyl]-1,3,4-oxadiazole
• 4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzeneboronic acid, pinacol ester
• 2-methyl-5-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,4-oxadiazole
• 2-Methyl-5-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,4-oxadiazole
• 4-(5-METHYL-1,3,4-OXADIAZOL-2-YL)PHENYLBORONIC ACID, PINACOL ESTER
• OXEIYXNIHXJZDF-UHFFFAOYSA-N
• ZXBA000759
• SB19964
• OR41016
• PB34936
• DB-089969
• P12363
• SCHEMBL1458494
• 4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenylboronic acid pinacol ester
• 2-methyl-5-(4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole
• 1056456-24-6
• CS-0051852
• A895969
• SY097661
• (4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl)boronic acid pinacol ester
• AS-51308
• DTXSID00694120
• MFCD18384931
• AKOS015960203
• AMY33612

• MDL： MFCD18384931
• Inchi： 1S/C15H19BN2O3/c1-10-17-18-13(19-10)11-6-8-12(9-7-11)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3
• InChI Key： OXEIYXNIHXJZDF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3=NN=C(C)O3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 286.1488726g/mol
• Monoisotopic Mass: 286.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives